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Compound of Interest

Compound Name:
N-Allyl-4-

methylbenzenesulfonamide

Cat. No.: B188080 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

doesn't end when an experiment is complete. The proper disposal of N-Allyl-4-
methylbenzenesulfonamide is a critical final step to ensure laboratory safety, environmental

protection, and regulatory compliance. This guide provides the essential, immediate safety and

logistical information for the responsible management of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle N-Allyl-4-
methylbenzenesulfonamide with the appropriate personal protective equipment (PPE). This

includes, but is not limited to, safety goggles, chemical-resistant gloves, and a laboratory coat.

All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Key Hazard Information:

Harmful if swallowed: This compound is classified as acutely toxic if ingested.

Skin and Eye Irritant: It can cause skin irritation and serious eye irritation.

Avoid Environmental Release: Care should be taken to prevent the compound from entering

drains or the environment.
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Quantitative Data Summary
The following table summarizes key quantitative data for N-Allyl-4-
methylbenzenesulfonamide, providing a quick reference for safety and handling.

Property Value Citation(s)

Molecular Formula C₁₀H₁₃NO₂S [1]

Molecular Weight 211.28 g/mol [2]

Appearance Light brown liquid [3]

Specific Gravity 1.300 [3]

Flash Point 143 °C / 289.4 °F [3]

Melting Point -4 °C / 24.8 °F [3]

Hazard Statements H302, H315, H319, H332 [2]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[3][4]

Step-by-Step Disposal Protocol
The disposal of N-Allyl-4-methylbenzenesulfonamide must be treated as hazardous waste.

Under no circumstances should it be disposed of down the drain or in regular solid waste.

Waste Identification and Segregation:

Clearly identify all waste containing N-Allyl-4-methylbenzenesulfonamide. This includes

the pure compound, solutions, and any contaminated labware (e.g., pipette tips, vials).

Segregate this waste stream from other laboratory waste to prevent accidental chemical

reactions. It is particularly important to keep it separate from strong acids and bases.

Containerization:
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Use the original container whenever possible. If not feasible, use a chemically compatible,

leak-proof container with a secure lid.

The container must be in good condition and clearly labeled as "Hazardous Waste." The

label should include the full chemical name, "N-Allyl-4-methylbenzenesulfonamide," and

the approximate concentration and quantity.

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area within the laboratory.

This area should be under the control of laboratory personnel and inspected regularly for

any signs of leakage or container degradation.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for collection.

Provide the disposal company with a complete and accurate description of the waste.

Empty Container Disposal:

Empty containers that held N-Allyl-4-methylbenzenesulfonamide must also be treated

as hazardous waste unless properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or

acetone).

Collect all rinsate and dispose of it as hazardous chemical waste along with the primary

waste stream. After triple-rinsing, the container may be disposed of according to your

institution's guidelines for non-hazardous lab glass or plastic.

Disposal Methodologies
The "approved waste disposal plant" indicated in the safety data sheets will utilize specialized,

large-scale processes not suitable for a laboratory setting. The primary methods for the
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destruction of organic sulfur compounds like N-Allyl-4-methylbenzenesulfonamide include:

Incineration: This is a common and effective method for destroying organic chemical waste.

[5] High-temperature incineration breaks down the compound into less harmful components.

[6] Organosulfur compounds, when incinerated, will produce sulfur oxides (SOx) which are

then treated in the incinerator's flue gas cleaning system.[6][7]

Advanced Oxidation Processes (AOPs): Techniques such as Fenton's reaction can be used

to degrade sulfonamides in aqueous waste streams.[8] These processes generate highly

reactive hydroxyl radicals that break down the organic molecules.[8]

The selection of the specific disposal technology is the responsibility of the licensed waste

management facility and will depend on the waste's composition and local regulations.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Allyl-4-methylbenzenesulfonamide.
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Caption: Disposal workflow for N-Allyl-4-methylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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